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These comprehensive application notes and protocols are designed for researchers, scientists,

and drug development professionals utilizing an a-desulfated cholecystokinin octapeptide

(CCK-8) ELISA kit.

Introduction
Cholecystokinin (CCK) is a peptide hormone involved in various physiological processes,

including digestion and satiety. It exists in several forms, with the C-terminal octapeptide (CCK-

8) being a common and biologically active fragment. CCK-8 can be either sulfated or a-

desulfated at a specific tyrosine residue, and this modification can influence its biological

activity and receptor binding affinity. The a-desulfated CCK-8 ELISA (Enzyme-Linked

Immunosorbent Assay) kit provides a sensitive and specific method for the quantitative

determination of a-desulfated CCK-8 in various biological samples. This document provides

detailed protocols and application notes to ensure accurate and reproducible results.
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This ELISA kit typically employs a competitive inhibition enzyme immunoassay technique. The

microplate is pre-coated with a capture antibody specific for a-desulfated CCK-8. During the

assay, a-desulfated CCK-8 present in the sample or standard competes with a fixed amount of

biotinylated a-desulfated CCK-8 for binding to the antibody. After washing away unbound

substances, a streptavidin-HRP conjugate is added, which binds to the biotinylated CCK-8. A

substrate solution is then added, and the color development is inversely proportional to the

concentration of a-desulfated CCK-8 in the sample. The reaction is terminated by the addition

of a stop solution, and the absorbance is measured at 450 nm. A standard curve is generated

to determine the concentration of a-desulfated CCK-8 in the unknown samples.

Quantitative Data Summary
The following tables summarize typical quantitative data for a-desulfated CCK-8 ELISA kits.

Note that specific values may vary between manufacturers, and it is essential to refer to the kit-

specific manual for precise information.

Table 1: Assay Characteristics

Parameter Typical Value

Detection Range 0.1 to 10 ng/mL

Sensitivity (IC50) Approximately 0.3 ng/mL[1]

Sample Type
Serum, Plasma, Cell Culture Supernatants,

Other Biological Fluids

Reactivity Varies by kit (e.g., Human, Rat, Mouse)

Table 2: Sample Handling and Dilution
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Sample Type Collection and Storage Recommended Dilution

Serum

Allow blood to clot for 2 hours

at room temperature or

overnight at 4°C. Centrifuge for

20 minutes at 1,000 x g. Store

supernatant at -20°C or -80°C.

Avoid repeated freeze-thaw

cycles.[2][3]

1:1 with diluent buffer[4]

Plasma

Collect plasma using EDTA or

heparin as an anticoagulant.

Centrifuge for 15 minutes at

1,000 x g within 30 minutes of

collection. Store supernatant at

-20°C or -80°C. Avoid repeated

freeze-thaw cycles.[2][3][4]

1:1 with diluent buffer[4]

Cell Culture Supernatants

Centrifuge for 20 minutes at

1,000 x g to remove

particulates. Assay

immediately or store at -20°C

or -80°C.[3]

Varies; to be determined by the

user.

Other Biological Fluids

Centrifuge to remove

particulates. Assay

immediately or store at -20°C

or -80°C.

Varies; to be determined by the

user.

Experimental Protocols
Reagent Preparation

Wash Buffer (1x): If provided as a concentrate (e.g., 20x or 30x), dilute with deionized or

distilled water to the final working concentration. For example, dilute 20 mL of 30x Wash

Buffer concentrate into 580 mL of deionized water to prepare 600 mL of 1x Wash Buffer.[5]

Standards: Reconstitute the lyophilized standard with the provided standard diluent to create

a stock solution. Allow it to dissolve completely and then perform serial dilutions to generate
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a standard curve. For instance, a stock of 1000 pg/mL can be serially diluted to create

standards of 500, 250, 125, 62.5, 31.25, and 15.63 pg/mL.[6] The diluent buffer serves as

the zero standard (0 pg/mL).

Biotinylated a-desulfated CCK-8: Briefly centrifuge the vial before use. Dilute the

concentrated biotinylated peptide to its working concentration with the appropriate diluent

buffer as specified in the kit manual.

Streptavidin-HRP Conjugate: Briefly centrifuge the vial before use. Dilute the concentrated

Streptavidin-HRP to its working concentration with the provided HRP diluent.

Assay Procedure
Preparation: Bring all reagents and samples to room temperature before use. It is

recommended to run all standards and samples in duplicate.

Well Setup: Determine the number of wells required for standards, samples, and a blank.

Standard and Sample Addition: Add 50 µL of each standard and sample into the appropriate

wells.

Biotinylated Antibody Addition: Immediately add 50 µL of the prepared Biotin-labeled

Antibody working solution to each well. Gently tap the plate to ensure thorough mixing.[7]

Incubation: Seal the plate and incubate for 1-2 hours at 37°C.

Washing: Aspirate the liquid from each well. Wash each well with 1x Wash Buffer

(approximately 300-350 µL per well). Repeat the wash process 3-5 times as specified in the

kit manual. After the final wash, remove any remaining wash buffer by inverting the plate and

blotting it against clean paper towels.[2][4]

Streptavidin-HRP Addition: Add 100 µL of the diluted Streptavidin-HRP working solution to

each well.

Incubation: Seal the plate and incubate for 30-60 minutes at 37°C.[2][3]

Washing: Repeat the washing step as described in step 6.
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Substrate Addition: Add 90 µL of TMB Substrate solution to each well.[2][8]

Incubation: Incubate the plate for 15-30 minutes at 37°C in the dark. The liquid will turn blue.

Stop Reaction: Add 50 µL of Stop Solution to each well. The color will change to yellow.[2][8]

Read Absorbance: Immediately measure the absorbance at 450 nm using a microplate

reader.

Calculation: Construct a standard curve by plotting the mean absorbance of each standard

against its concentration. Use the standard curve to determine the concentration of a-

desulfated CCK-8 in the samples.

Mandatory Visualizations
Experimental Workflow
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Caption: A flowchart illustrating the major steps of the a-desulfated CCK-8 competitive ELISA

protocol.
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Click to download full resolution via product page

Caption: A simplified diagram of the putative signaling pathway for a-desulfated CCK-8.

Concluding Remarks
The a-desulfated cholecystokinin octapeptide ELISA kit is a powerful tool for the specific

quantification of this peptide in biological samples. Adherence to the protocol and proper

sample handling are crucial for obtaining accurate and reliable data. It is important to note that

the biological activity of a-desulfated CCK-8 can differ from its sulfated counterpart, and these

differences are an active area of research. Both forms can interact with CCK receptors, but

often with varying affinities, leading to distinct physiological responses.[4][7] For instance,

studies have shown that both sulfated and non-sulfated CCK-8 can stimulate pancreatic insulin

and glucagon secretion, though the sulfated form may be more potent.[7] The activation of

CCK receptors can initiate downstream signaling cascades involving G-proteins, leading to

intracellular calcium mobilization and the activation of pathways such as the p38 MAPK

pathway.[8][9] Careful experimental design and data interpretation are therefore essential when

investigating the roles of sulfated versus a-desulfated CCK-8.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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